Cas no 1823871-92-6 (5-Bromo-2,3-difluoro-4-methylbenzaldehyde)

• Product Name: 5-Bromo-2,3-difluoro-4-methylbenzaldehyde
• CAS No: 1823871-92-6
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• MDL: MFCD27992285
• CID: 5074530
• Update Time: 2026-03-01

5-Bromo-2,3-difluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-difluoro-4-methylbenzaldehyde
• 5-Bromo-2,3-difluoro-4-methylbenzaldehyde

• MDL： MFCD27992285
• Inchi： 1S/C8H5BrF2O/c1-4-6(9)2-5(3-12)8(11)7(4)10/h2-3H,1H3
• InChI Key： MSKVQRHXVQUKQO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C(=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 5-Bromo-2,3-difluoro-4-methylbenzaldehyde

5-Bromo-2,3-difluoro-4-methylbenzaldehyde (CAS No. 1823871-92-6): An Overview of Its Properties and Applications

5-Bromo-2,3-difluoro-4-methylbenzaldehyde (CAS No. 1823871-92-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, fluorine, and methyl substituents, which confer it with distinct physical and chemical properties.

The molecular formula of 5-Bromo-2,3-difluoro-4-methylbenzaldehyde is C₉H₆BrF₂O, and its molecular weight is approximately 240.04 g/mol. The presence of the bromine atom in the para position and the fluorine atoms in the ortho positions significantly influences its reactivity and stability. The methyl group at the meta position further modulates its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 5-Bromo-2,3-difluoro-4-methylbenzaldehyde is a solid at room temperature with a melting point ranging from 75°C to 78°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for a wide range of synthetic reactions and purification techniques.

The chemical reactivity of 5-Bromo-2,3-difluoro-4-methylbenzaldehyde is influenced by its functional groups. The aldehyde group (-CHO) at the ortho position makes it an excellent electrophile, enabling it to participate in various nucleophilic addition reactions. Additionally, the presence of bromine and fluorine substituents provides opportunities for selective functionalization through substitution reactions. For instance, the bromine atom can be readily replaced by other functional groups via nucleophilic substitution or cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling.

In the pharmaceutical industry, 5-Bromo-2,3-difluoro-4-methylbenzaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For example, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors for specific enzymes involved in cancer pathways. The ability to introduce multiple functional groups through selective substitution reactions allows for the fine-tuning of pharmacological properties, such as potency and selectivity.

Beyond pharmaceutical applications, 5-Bromo-2,3-difluoro-4-methylbenzaldehyde has found utility in materials science. Its unique electronic structure makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, its use in the synthesis of organic semiconductors has been explored for applications in organic electronics and photovoltaic devices.

The synthetic versatility of 5-Bromo-2,3-difluoro-4-methylbenzaldehyde has also been leveraged in academic research to explore new reaction pathways and catalytic systems. Recent studies have demonstrated its effectiveness as a substrate in transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions and nickel-catalyzed C-H activation processes. These advancements have not only expanded the synthetic toolkit available to chemists but have also provided insights into the fundamental mechanisms governing these reactions.

In conclusion, 5-Bromo-2,3-difluoro-4-methylbenzaldehyde (CAS No. 1823871-92-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry, pharmaceutical development, materials science, and academic research. As ongoing research continues to uncover new possibilities for its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.